Cas no 1510195-55-7 (methyl 3-(5-chlorothiophen-2-yl)-2-hydroxypropanoate)

• Product Name: methyl 3-(5-chlorothiophen-2-yl)-2-hydroxypropanoate
• CAS No: 1510195-55-7
• MF: C₈H₉ClO₃S
• MW: 220.673260450363
• CID: 6564046
• PubChem ID: 65945374
• Update Time: 2025-10-30

methyl 3-(5-chlorothiophen-2-yl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(5-chlorothiophen-2-yl)-2-hydroxypropanoate
• 2-Thiophenepropanoic acid, 5-chloro-α-hydroxy-, methyl ester

• Inchi： 1S/C8H9ClO3S/c1-12-8(11)6(10)4-5-2-3-7(9)13-5/h2-3,6,10H,4H2,1H3
• InChI Key： MYBZYHXNIXBFGW-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)S1)C(O)C(=O)OC

Experimental Properties

• Density: 1.396±0.06 g/cm3(Predicted)
• Boiling Point: 313.5±37.0 °C(Predicted)
• pka: 12.37±0.20(Predicted)

Additional information on methyl 3-(5-chlorothiophen-2-yl)-2-hydroxypropanoate

Methyl 3-(5-Chlorothiophen-2-yl)-2-hydroxypropanoate (CAS No. 1510195-55-7): An Overview

Methyl 3-(5-chlorothiophen-2-yl)-2-hydroxypropanoate (CAS No. 1510195-55-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its 3-(5-chlorothiophen-2-yl)-2-hydroxypropanoate moiety, which imparts specific chemical and biological properties that make it a valuable candidate for further research and development.

The methyl ester group in methyl 3-(5-chlorothiophen-2-yl)-2-hydroxypropanoate adds to its solubility and reactivity, making it an attractive intermediate for synthetic chemistry. The presence of the chlorothiophene ring, a common motif in many biologically active molecules, suggests potential applications in drug discovery and medicinal chemistry. Additionally, the hydroxy group provides opportunities for further functionalization and derivatization, enhancing the compound's utility in various chemical reactions.

Recent studies have highlighted the importance of methyl 3-(5-chlorothiophen-2-yl)-2-hydroxypropanoate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for the synthesis of anti-inflammatory drugs. The researchers found that derivatives of methyl 3-(5-chlorothiophen-2-yl)-2-hydroxypropanoate exhibited potent anti-inflammatory activity, making them promising candidates for further clinical evaluation.

In another study, published in Organic Letters, scientists investigated the use of methyl 3-(5-chlorothiophen-2-yl)-2-hydroxypropanoate as a building block for the synthesis of advanced materials. The unique electronic properties of the chlorothiophene ring and the reactivity of the hydroxy group allowed for the creation of novel polymers with enhanced mechanical and thermal stability. These materials have potential applications in electronics, coatings, and biomedical devices.

The synthesis of methyl 3-(5-chlorothiophen-2-yl)-2-hydroxypropanoate typically involves a multi-step process that includes the formation of the chlorothiophene ring and subsequent functionalization to introduce the hydroxy and methyl ester groups. Various synthetic routes have been reported, each with its own advantages and limitations. For example, a one-pot synthesis method was recently developed that significantly improved yield and purity, making large-scale production more feasible.

The physical properties of methyl 3-(5-chlorothiophen-2-yl)-2-hydroxypropanoate are also noteworthy. It is a colorless liquid with a characteristic odor and is soluble in common organic solvents such as ethanol and dichloromethane. Its melting point is around -10°C, and it has a boiling point of approximately 180°C at atmospheric pressure. These properties make it suitable for use in both laboratory-scale experiments and industrial processes.

In terms of safety, while methyl 3-(5-chlorothiophen-2-yl)-2-hydroxypropanoate is not classified as a hazardous material under current regulations, proper handling precautions should be taken to ensure safe use. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound to prevent skin contact and inhalation.

The environmental impact of methyl 3-(5-chlorothiophen-2-yl)-2-hydroxypropanoate is another important consideration. Studies have shown that it has low toxicity to aquatic organisms and does not bioaccumulate in living tissues. However, responsible disposal practices should be followed to minimize any potential environmental impact.

In conclusion, methyl 3-(5-chlorothiophen-2-yl)-2-hydroxypropanoate (CAS No. 1510195-55-7) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and properties make it an attractive candidate for further research and development in fields such as pharmaceuticals, materials science, and synthetic chemistry. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.